(3,5-Dimethylisoxazol-4-yl)(3-hydroxypiperidin-1-yl)methanone

• IUPAC Name: (3,5-dimethyl-1,2-oxazol-4-yl)-(3-hydroxypiperidin-1-yl)methanone
• InChI: InChI=1S/C11H16N2O3/c1-7-10(8(2)16-12-7)11(15)13-5-3-4-9(14)6-13/h9,14H,3-6H2,1-2H3
• InChI Key: RNQZQCRPAJWDHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)N2CCCC(C2)O
• Molecular Formula: C11H16N2O3
• Molecular Weight: 224.26 g/mol
• CAS No.: 1153229-06-1

Description

“(3,5-Dimethylisoxazol-4-yl)(3-hydroxypiperidin-1-yl)methanone” is a chemical compound with the molecular formula C11H16N2O3 and a molecular weight of 224.26 g/mol. It has been studied for its potential in cancer therapy, particularly in the treatment of breast cancer.

Synthesis Analysis

The compound has been synthesized and characterized by spectroscopy. The structure was further determined by single crystal X-ray diffraction. A study designed and synthesized 94 derivatives of a similar compound to evaluate their inhibitory activities against BRD4.

Molecular Structure Analysis

The structure of the compound was determined by single crystal X-ray diffraction. The B3LYP method was used to calculate the optimized structure of the molecule by DFT using the 6-311+G(2d,p) basis set.

Chemical Reactions Analysis

The compound has been used in the synthesis of derivatives to evaluate their inhibitory activities against BRD4. Notably, compound DDT26 exhibited the most potent inhibitory effect on BRD4.

Physical and Chemical Properties Analysis

The compound is a white solid with an unremarkable aroma. It is practically insoluble to insoluble in water but soluble in phosphate buffer, pH 7.1. It is also soluble in ethanol.

Mechanism of Action

Target of Action

The primary target of (3,5-Dimethylisoxazol-4-yl)(3-hydroxypiperidin-1-yl)methanone is BRD4 , a protein that plays a crucial role in cancer therapy . This compound has demonstrated significant inhibitory activity against BRD4 .

Mode of Action

This compound interacts with BRD4, exhibiting robust inhibitory activity at sub-micromolar concentrations . The compound’s interaction with BRD4 results in significant changes in the target, leading to its inhibition .

Biochemical Pathways

The inhibition of BRD4 by this compound affects various biochemical pathways. It modulates the expression of c-MYC and γ-H2AX, induces DNA damage, inhibits cell migration and colony formation .

Result of Action

The result of the action of this compound is the arrest of the cell cycle at the G1 phase in MCF-7 cells . This leads to significant anti-proliferative activity against both TNBC cell lines and MCF-7 cells .